Cas no 328091-11-8 (1-(2,5-dichlorobenzoyl)-3-phenylpyrrolidine)

• Product Name: 1-(2,5-dichlorobenzoyl)-3-phenylpyrrolidine
• CAS No: 328091-11-8
• MF: C₁₇H₁₅Cl₂NO
• MW: 320.213102579117
• CID: 6024448
• PubChem ID: 4551177
• Update Time: 2025-06-08

1-(2,5-dichlorobenzoyl)-3-phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichlorobenzoyl)-3-phenylpyrrolidine
• (2,5-dichlorophenyl)(3-phenylpyrrolidin-1-yl)methanone
• SR-01000925158-1
• 328091-11-8
• SR-01000925158
• AKOS003377448
• F5831-3187
• (2,5-dichlorophenyl)-(3-phenylpyrrolidin-1-yl)methanone

• Inchi： 1S/C17H15Cl2NO/c18-14-6-7-16(19)15(10-14)17(21)20-9-8-13(11-20)12-4-2-1-3-5-12/h1-7,10,13H,8-9,11H2
• InChI Key： WDYMIIPGBYETTP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N1CCC(C2C=CC=CC=2)C1)=O)Cl

Computed Properties

• Exact Mass: 319.0530695g/mol
• Monoisotopic Mass: 319.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2,5-dichlorobenzoyl)-3-phenylpyrrolidine

Recent Advances in the Study of 1-(2,5-dichlorobenzoyl)-3-phenylpyrrolidine (CAS: 328091-11-8)

The compound 1-(2,5-dichlorobenzoyl)-3-phenylpyrrolidine (CAS: 328091-11-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and structural modification of 1-(2,5-dichlorobenzoyl)-3-phenylpyrrolidine. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is crucial for its further pharmacological evaluation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have paved the way for more detailed studies on its biological activity.

In terms of pharmacological properties, recent studies have demonstrated that 1-(2,5-dichlorobenzoyl)-3-phenylpyrrolidine exhibits potent activity against specific molecular targets. For instance, it has been shown to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vitro and in vivo studies have indicated that the compound may possess neuroprotective effects, making it a candidate for the treatment of neurodegenerative diseases. These findings are supported by robust experimental data, including dose-response curves and molecular docking studies.

Another significant aspect of the research on 1-(2,5-dichlorobenzoyl)-3-phenylpyrrolidine is its potential application in oncology. Recent studies have explored its ability to modulate key signaling pathways involved in cancer cell proliferation and survival. For example, the compound has been found to induce apoptosis in certain cancer cell lines, highlighting its potential as an anticancer agent. Furthermore, combination studies with existing chemotherapeutic drugs have shown synergistic effects, suggesting that it could be used to enhance the efficacy of current treatments. These findings are particularly relevant given the ongoing need for novel anticancer therapies with improved safety profiles.

Despite these promising results, challenges remain in the development of 1-(2,5-dichlorobenzoyl)-3-phenylpyrrolidine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring the possibility of structural modifications to enhance the compound's pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the recent research on 1-(2,5-dichlorobenzoyl)-3-phenylpyrrolidine (CAS: 328091-11-8) underscores its potential as a versatile molecule in drug discovery. Its diverse pharmacological activities, coupled with advances in synthetic chemistry, make it a promising candidate for further development. Future studies should focus on addressing the current limitations and exploring its therapeutic potential in greater detail. The insights gained from these efforts could pave the way for the development of novel treatments for a range of diseases, from inflammatory disorders to cancer.